Cas no 2137950-40-2 (2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)-)

• Product Name: 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)-
• CAS No: 2137950-40-2
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5278892
• Update Time: 2025-05-30

2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)-

• Inchi： 1S/C9H7N3O2S/c1-5-7(6-2-10-4-11-3-6)15-8(12-5)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： UNKSAJDKYHOIMO-UHFFFAOYSA-N
• SMILES： S1C(C2=CN=CN=C2)=C(C)N=C1C(O)=O

Additional information on 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)-

Comprehensive Overview of 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- (CAS No. 2137950-40-2)

2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound is widely studied for its potential applications in drug development, agrochemicals, and advanced materials. The CAS No. 2137950-40-2 serves as a unique identifier for this molecule, ensuring precise referencing in scientific literature and regulatory documents.

The molecular structure of 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- combines a thiazole ring with a pyrimidine substituent, making it a versatile scaffold for designing bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and ligands for biological targets. Recent studies highlight its potential in modulating enzyme activity and protein-protein interactions, which are critical in the development of novel therapeutics for diseases such as cancer and metabolic disorders.

In the context of current trends, the demand for heterocyclic compounds like 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- is driven by their utility in high-throughput screening and fragment-based drug discovery. The compound's ability to form hydrogen bonds and π-π stacking interactions makes it a valuable tool for medicinal chemists. Additionally, its pyrimidine-thiazole hybrid structure aligns with the growing interest in multi-target drug design, a strategy aimed at addressing complex diseases with polypharmacology.

From a synthetic perspective, 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- can be prepared through various routes, including condensation reactions and cross-coupling methodologies. The choice of synthetic pathway often depends on the desired purity, yield, and scalability. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis methods for this compound, reducing the use of hazardous reagents and solvents.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its application in drug formulation. 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- exhibits moderate solubility in polar organic solvents, which facilitates its use in in vitro and in vivo studies. Its logP value and hydrogen bond acceptor/donor counts are often optimized to enhance bioavailability and pharmacokinetic profiles.

In material science, 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- is explored for its potential in designing organic semiconductors and coordination polymers. The conjugated system of the thiazole and pyrimidine rings contributes to its electronic properties, making it a candidate for optoelectronic devices and sensors. Researchers are also investigating its role in metal-organic frameworks (MOFs), where it can act as a linker to construct porous materials with tailored functionalities.

The safety and regulatory aspects of 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- are equally important. While it is not classified as a hazardous substance under current regulations, proper handling and storage are recommended to ensure stability. The compound's toxicological profile and environmental impact are subjects of ongoing research, particularly as its applications expand into commercial products.

In summary, 2-Thiazolecarboxylic acid, 4-methyl-5-(5-pyrimidinyl)- (CAS No. 2137950-40-2) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes and functional versatility make it a valuable asset in modern scientific research. As the demand for heterocyclic scaffolds and multi-target therapeutics grows, this compound is poised to play a pivotal role in shaping future innovations.